3-[(1-naphthylacetyl)amino]benzoic acid

• IUPAC Name: 3-[(2-naphthalen-1-ylacetyl)amino]benzoic acid
• InChI: InChI=1S/C19H15NO3/c21-18(20-16-9-4-8-15(11-16)19(22)23)12-14-7-3-6-13-5-1-2-10-17(13)14/h1-11H,12H2,(H,20,21)(H,22,23)
• InChI Key: PRYGHHSLVICWBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C19H15NO3
• Molecular Weight: 305.3 g/mol

Description

3-[(1-naphthylacetyl)amino]benzoic acid is a compound with potential relevance in various chemical synthesis processes and biological evaluations. It shares structural characteristics and synthetic pathways with a family of compounds derived from naphthalene and benzoic acid derivatives.

Synthesis Analysis

The synthesis of compounds closely related to 3-[(1-naphthylacetyl)amino]benzoic acid often involves benzannulation strategies, utilizing iodosylbenzene and BF3·Et2O for the formation of functionalized 1-amino-2-naphthalenecarboxylic acid derivatives. These methods boast broad substrate scope, good functional group tolerance, and mild reaction conditions (Gao et al., 2013).

Molecular Structure Analysis

Structural characterization of 3-[(1-naphthylacetyl)amino]benzoic acid derivatives typically employs techniques like NMR, IR, and X-ray crystallography. These methods provide insights into the molecular geometry, confirming the presence of naphthyl and benzoic acid moieties and their substitution patterns.

Chemical Reactions and Properties

Compounds structurally related to 3-[(1-naphthylacetyl)amino]benzoic acid are synthesized through various chemical reactions, including Michael addition and Suzuki coupling, leading to derivatives with significant bioactivity and potential pharmacological relevance. The reactivity and functional group tolerance of these compounds are crucial for their biological evaluations and applications (Kumar et al., 2019; Kumar et al., 2021).